Cas no 1065481-27-7 ((R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol)

(R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol structure
1065481-27-7 structure
Product Name:(R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol
CAS No:1065481-27-7
MF:C11H9ClFNO
MW:225.646665334702
MDL:MFCD22571276
CID:1067927
PubChem ID:57707820
Update Time:2025-04-20

(R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol
    • (R)-1-(2-chloro-8-fluoroquinolin-3-yl)ethan-1-ol
    • 1065481-27-7
    • CS2322
    • (R)-1-(2-chloro-8-fluoroquinolin-3-yl)-ethanol
    • AKOS024463793
    • (I+/-R)-2-Chloro-8-fluoro-I+/--methyl-3-quinolinemethanol
    • A895772
    • (1R)-1-(2-chloro-8-fluoroquinolin-3-yl)ethanol
    • JBRURSIBROVKPT-ZCFIWIBFSA-N
    • CS-0363142
    • SCHEMBL247015
    • DTXSID201225372
    • AMY5612
    • MDL: MFCD22571276
    • Inchi: 1S/C11H9ClFNO/c1-6(15)8-5-7-3-2-4-9(13)10(7)14-11(8)12/h2-6,15H,1H3/t6-/m1/s1
    • InChI Key: JBRURSIBROVKPT-ZCFIWIBFSA-N
    • SMILES: ClC1=C(C=C2C=CC=C(C2=N1)F)[C@@H](C)O

Computed Properties

  • Exact Mass: 225.0356698g/mol
  • Monoisotopic Mass: 225.0356698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.1Ų

(R)-1-(2-Chloro-8-fluoroquinolin-3-yl)ethanol Pricemore >>

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